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Compound of Interest

Compound Name: Lofexidine-d4Hydrochloride

Cat. No.: B13842915 Get Quote

Safe Handling and Disposal of Lofexidine-d4
Hydrochloride
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Lofexidine-d4 Hydrochloride. The following

procedural guidance outlines the necessary personal protective equipment (PPE), operational

plans for handling, and compliant disposal methods to ensure laboratory safety.

Hazard Identification and Safety Summary
Lofexidine-d4 Hydrochloride is the deuterium-labeled version of Lofexidine Hydrochloride.[1]

While specific safety data for the deuterated compound is limited, the safety profile is expected

to be analogous to its non-labeled counterpart. Lofexidine Hydrochloride is classified as acutely

toxic if swallowed.[2][3][4]

Key Safety Information:
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Identifier Information Reference

Chemical Name

2-[1-(2,6-

Dichlorophenoxy)ethyl]-4,5-

dihydro-1H-imidazole,

monohydrochloride

[2]

Synonyms Baq-168, MDL-14042 [3]

CAS Number
21498-08-8 (for Lofexidine

Hydrochloride)
[2][3][5][6]

GHS Classification
Acute Toxicity, Oral (Category

3)
[2][3]

Signal Word Danger [2][3]

Hazard Statement H301: Toxic if swallowed [2][3]

Storage Temperature
-20°C or 4°C as specified by

the supplier
[5][6]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.[7] The level of PPE required

may vary based on the procedure being performed.
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Protection Type Required Equipment Guidelines and Standards

Eye and Face Protection

Safety glasses with side

shields or safety goggles. A

full-face shield is

recommended if there is a risk

of splashing.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[4]

Skin and Body Protection

A lab coat or a disposable

gown made of low-permeability

fabric with a solid front and

long sleeves with tight-fitting

cuffs.[8]

Wear appropriate protective

clothing to prevent skin

exposure.[4]

Hand Protection

Two pairs of chemical-

resistant, disposable gloves

(e.g., nitrile).

Change gloves frequently

(e.g., every 30 minutes) or

immediately if they are torn,

punctured, or contaminated.[8]

[9] The outer glove should be

removed and disposed of in a

designated waste container

after handling.

Respiratory Protection

Not typically required when

handling small quantities in a

well-ventilated area or

chemical fume hood.[2] If dust

or aerosols may be generated,

a NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used.[4]

All respirator use must be part

of a complete respiratory

protection program, including

training and fit-testing as

required by OSHA.[10]

Operational and Handling Plan
A systematic approach to handling Lofexidine-d4 Hydrochloride from receipt to disposal is

critical for safety.

Step 1: Receiving and Storage
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Inspection: Upon receipt, visually inspect the container for any damage or leaks. If the

container is compromised, handle it inside a chemical fume hood while wearing full PPE.

Storage: Store the compound in its original, tightly sealed container in a locked, designated

area with controlled access.[2][3][4] The recommended storage temperature is typically

-20°C.[5]

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

hazard warnings.

Step 2: Preparation and Handling
All manipulations of solid Lofexidine-d4 Hydrochloride or its concentrated solutions should be

performed in a certified chemical fume hood to prevent inhalation.[3][4]

Pre-Handling:

Ensure safety showers and eyewash stations are accessible.[3]

Do not eat, drink, or smoke in the handling area.[2][4][7]

Wash hands thoroughly before and after handling the compound.[2][7]

Weighing and Transfer:

To minimize dust formation, handle the solid material carefully.[3][4]

Use dedicated spatulas and weighing papers.

Clean all equipment immediately after use to prevent cross-contamination.

Solution Preparation:

Lofexidine Hydrochloride is soluble in water and ethanol.[6]

When dissolving, add the solid to the solvent slowly to avoid splashing.

Step 3: Spill Management
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Small Spills:

Evacuate personnel from the immediate area.

Wearing full PPE, cover the spill with an absorbent material (e.g., diatomite).[3]

Carefully sweep or scoop the material into a designated, labeled hazardous waste

container.[4]

Clean the spill area thoroughly with an appropriate decontaminating solution.

Large Spills (>5 mL):

Isolate the area immediately.[9]

Follow your institution's emergency procedures for large chemical spills.

Use a spill kit containing full PPE, including a respirator.[9][10]

Step 4: Decontamination and Disposal Plan
Proper disposal is essential to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection:

All solid waste contaminated with Lofexidine-d4 Hydrochloride (e.g., gloves, weighing

papers, pipette tips) must be placed in a clearly labeled, sealed hazardous waste

container.

Unused material and aqueous waste should be collected in a separate, labeled hazardous

liquid waste container. Do not pour down the drain.[3]

Disposal Procedure:

Dispose of all waste in accordance with local, state, and federal regulations.[3][4][11]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-B1052/Lofexidine-hydrochloride-SDS-MedChemExpress.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAJ63960~~PDF~~MTR~~AGHS~~EN~~2024-04-01%2020:07:53~~Lofexidine%20hydrochloride~~
https://www.epcc.edu/Admissions/Orientation/Documents/Hazardous_Materials_and_Wastes.pdf
https://www.epcc.edu/Admissions/Orientation/Documents/Hazardous_Materials_and_Wastes.pdf
https://www.ashp.org/-/media/assets/policy-guidelines/docs/guidelines/handling-hazardous-drugs.ashx
https://file.medchemexpress.com/batch_PDF/HY-B1052/Lofexidine-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-B1052/Lofexidine-hydrochloride-SDS-MedChemExpress.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAJ63960~~PDF~~MTR~~AGHS~~EN~~2024-04-01%2020:07:53~~Lofexidine%20hydrochloride~~
https://corecheminc.com/safe-handling-guide-hydrochloric-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13842915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For unused or expired medicine in a non-laboratory setting, the best option is a drug take-

back program.[12] If unavailable, mix the medicine with an unappealing substance like cat

litter or coffee grounds, place it in a sealed bag, and dispose of it in the trash.[12][13]

Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Lofexidine-d4

Hydrochloride.
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Caption: Workflow for receiving, handling, and disposing of Lofexidine-d4 Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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